Cas no 121927-91-1 (4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)-)
![4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)- structure](https://www.kuujia.com/scimg/cas/121927-91-1x300.png)
121927-91-1 structure
Product Name:4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)-
CAS No:121927-91-1
Molecular Formula:C25H28O6
Molecular Weight:424.486227989197
CID:212073
PubChem ID:102004708
4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)- Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)-
- Sophoraflavanone C
- 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-(3,7-dimethyl-2,6-octadienyl)-2,3-dihydro-5,7-dihydroxy-,[S-(E)]-
- 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,3-dihydro-5,7-dihydroxy-,(2S)- (9CI)
- (2S)-2-(2,4-Dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
- (R,S)-sophoraflavanone C
- 121927-91-1
- FS-7861
- (2S)-2-(2,4-dihydroxyphenyl)-8-[(2Z)-3,7-dimethylocta-2,6-dienyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
- BDBM645358
- US20240016777, Table1a.12
-
- InChIKey: QTEIROMZFSIGNG-HGNLGIJWSA-N
- Inchi: InChI=1S/C25H28O6/c1-14(2)5-4-6-15(3)7-9-18-20(28)12-21(29)24-22(30)13-23(31-25(18)24)17-10-8-16(26)11-19(17)27/h5,7-8,10-12,23,26-29H,4,6,9,13H2,1-3H3/b15-7-/t23-/m0/s1
- SMILES: CC(=CCC/C(=C\CC1=C2C(=C(C=C1O)O)C(=O)C[C@@H](C3=C(C=C(C=C3)O)O)O2)/C)C
Computed Properties
- Exact Mass: 424.189
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 424.189
- Heavy Atom Count: 31
- Complexity: 682
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 5.8
- Topological Polar Surface Area: 107A^2
Experimental Properties
- Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
- Color/Form: Powder
- Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S84790-5mg |
(R,S)-sophoraflavanone C |
121927-91-1 | 5mg |
¥3438.0 | 2021-09-07 |
4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)- Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:121927-91-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
(CAS:121927-91-1)
MR./MRS.:ZHANG SHUO
Phone:13122891558
Email:hepeng20160718@foxmail.com
4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)- Related Literature
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Radu Silaghi-Dumitrescu New J. Chem., 2010,34, 1830-1833
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Hojat Veisi,Alireza Sedrpoushan,Ali Reza Faraji,Masoud Heydari,Saba Hemmati,Behnaz Fatahi RSC Adv., 2015,5, 68523-68530
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Valerie Desvergnes-Breuil,Catherine Pinel,Pierre Gallezot Green Chem., 2001,3, 175-177
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Sahan R. Salpage,Ronald C. Lanzetta,Yan Zhou,Jamie C. Wang,Thomas E. Albrecht-Schmitt,Kenneth Hanson Chem. Commun., 2018,54, 7507-7510
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Ying Liu,Xiaoming Yang,Chao He,Xiuzhi Li,Zujian Wang,Yuzhe Xiao,Xifa Long RSC Adv., 2017,7, 3704-3712
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Hiroto Tachikawa,Takahiro Fukuzumi,Kazushige Inaoka,Inosuke Koyano Phys. Chem. Chem. Phys., 2010,12, 15399-15405
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Cristina T. Matos,Luisa Gouveia,Ana Rita C. Morais,Alberto Reis,Rafał Bogel-Łukasik Green Chem., 2013,15, 2854-2864
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10. Contents pages
121927-91-1 (4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-5,7-dihydroxy-,(2S)-) Related Products
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